Cas no 1427753-68-1 (1-(bromomethyl)-2,5-dichloro-4-methoxybenzene)
1427753-68-1 structure
Product Name:1-(bromomethyl)-2,5-dichloro-4-methoxybenzene
CAS No:1427753-68-1
MF:C8H7BrCl2O
MW:269.950579881668
CID:2111419
Update Time:2023-11-19
1-(bromomethyl)-2,5-dichloro-4-methoxybenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-(bromomethyl)-2,5-dichloro-4-methoxyBenzene
- CID 81835481
- Reaxys ID: 27049723
- Benzene, 1-(bromomethyl)-2,5-dichloro-4-methoxy-
- 1-(bromomethyl)-2,5-dichloro-4-methoxybenzene
-
- Inchi: 1S/C8H7BrCl2O/c1-12-8-3-6(10)5(4-9)2-7(8)11/h2-3H,4H2,1H3
- InChI Key: HFAOVSNSXGVIJX-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C(=CC=1Cl)OC)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 145
- Topological Polar Surface Area: 9.2
Experimental Properties
- Density: 1.618±0.06 g/cm3(Predicted)
- Boiling Point: 301.9±37.0 °C(Predicted)
1-(bromomethyl)-2,5-dichloro-4-methoxybenzene Related Literature
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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